EIDD-036

• CAS: 1364709-15-8
• Molecular Formula: C21H31NO2
• Molecular Weight: 329.5 g/mol
• InChI: InChI=1S/C21H31NO2/c1-13(22-24)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h12,16-19,24H,4-11H2,1-3H3/b22-13+/t16-,17+,18-,19-,20-,21+/m0/s1
• InChIKey: WGIMTKVWTJMLDA-RCQUBAFISA-N

EIDD-036 (CAS 1364709-15-8): A Blood-Brain Barrier Penetrant Neuroactive Steroid for Traumatic Brain Injury Research

EIDD-036 (CAS 1364709-15-8), also known as progesterone 20-oxime (P4-20-O), is a synthetic, water-soluble analogue of progesterone and the active metabolite of the prodrug EIDD-1723 [1]. As a C-20 oxime derivative, it acts as a neurosteroid, binding to the progesterone receptor (PR) with an IC50 of 171 nM and has demonstrated the ability to cross the blood-brain barrier [2] [3]. The compound is primarily investigated for its neuroprotective effects in traumatic brain injury (TBI) models [4].

Active metabolite for progesterone receptor pathway engagement studies

Blood-brain barrier penetration research; CNS exposure model fit

Prodrug-enabled delivery research; formulation screening context

• [1] Wikipedia. EIDD-036. Available at: https://en.wikipedia.org/wiki/EIDD-036 (Accessed 2026-04-18). View Source
• [2] PubChem. Progesterone 20-oxime. National Center for Biotechnology Information. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Progesterone-20-oxime (Accessed 2026-04-18). View Source
• [3] MedChemExpress. EIDD-036 Product Datasheet. Available at: https://www.medchemexpress.eu/eidd-036.html (Accessed 2026-04-18). View Source
• [4] Fritzemeier RG, van der Westhuyzen AE, D'Erasmo M, et al. Neurotherapeutic Potential of Water-Soluble pH-Responsive Prodrugs of EIDD-036 in Traumatic Brain Injury. J Med Chem. 2023;66(8):5397-5414. doi:10.1021/acs.jmedchem.2c01484. View Source

Why EIDD-036 (CAS 1364709-15-8) Cannot Be Replaced by Generic Progesterone or Other Analogs

Direct substitution of EIDD-036 with generic progesterone or other progesterone analogs in research protocols is unsupported by evidence due to significant differences in critical physicochemical and pharmacological properties. EIDD-036 is a specific C-20 oxime derivative, designed to overcome progesterone's limitations, such as poor water solubility and unknown brain penetration in the context of acute TBI [1]. Crucially, the precise IC50 for the progesterone receptor and the compound's distinct pharmacokinetic profile, including its blood-brain barrier penetration and its role as the active metabolite of EIDD-1723, cannot be assumed for other analogues [2]. Replacing EIDD-036 with an uncharacterized analog risks introducing confounding variables related to target engagement, bioavailability, and brain exposure, thereby compromising data reproducibility and experimental validity [3].

EIDD-036 System

Alternative

Risk

Prodrug-enabled aqueous delivery & brain-plasma equilibration

Native progesterone (poor solubility, rapid hepatic clearance)

CNS exposure profile may not reproduce

C-20 oxime scaffold with distinct metabolic stability

C-3 oxime analogs (e.g., P1-185)

Metabolite profile may shift neuroprotection model response

• [1] Fritzemeier RG, van der Westhuyzen AE, D'Erasmo M, et al. Neurotherapeutic Potential of Water-Soluble pH-Responsive Prodrugs of EIDD-036 in Traumatic Brain Injury. J Med Chem. 2023;66(8):5397-5414. doi:10.1021/acs.jmedchem.2c01484. View Source
• [2] MedChemExpress. EIDD-036 Product Datasheet. Available at: https://www.medchemexpress.eu/eidd-036.html (Accessed 2026-04-18). View Source
• [3] Wali B, et al. Evaluating the neurotherapeutic potential of a water-soluble progesterone analog after traumatic brain injury in rats. Neuropharmacology. 2016. View Source

EIDD-036 (CAS 1364709-15-8): Quantitative Differentiation Evidence vs. Closest Analogs

EIDD-036 Exhibits ~13-Fold Higher Progesterone Receptor Affinity Than Prodrug EIDD-1723

EIDD-036 demonstrates significantly greater binding affinity for the progesterone receptor (PR) compared to its prodrug, EIDD-1723. This is a critical differentiator, as PR binding is central to the hypothesized neuroprotective mechanism [1].

PR Binding Affinity

Direct comparison

~13.2-fold

EIDD-036 vs EIDD-1723

Supports target-engagement assay context for PR pathway studies

Supplier-reported binding data; cross-assay format caution

Evidence Dimension	Progesterone Receptor (PR) Binding Affinity
Target Compound Data	IC50 = 171 nM
Comparator Or Baseline	EIDD-1723 (prodrug): IC50 = 2.25 µM (2250 nM)
Quantified Difference	~13-fold higher affinity (171 nM vs 2250 nM)
Conditions	In vitro receptor binding assay

Why This Matters

This establishes EIDD-036 as the primary active moiety with higher target engagement, making it essential for studies focused on direct PR-mediated effects and serving as a critical benchmark for evaluating the efficiency of prodrug activation systems.

• [1] MedChemExpress. EIDD-036 Product Datasheet and EIDD-1723 Product Datasheet. Available at: https://www.medchemexpress.eu/eidd-036.html and https://www.medchemexpress.eu/eidd-1723.html (Accessed 2026-04-18). View Source

Confirmed Blood-Brain Barrier Penetration of EIDD-036 in Rats After Prodrug Administration

The ability of EIDD-036 to cross the blood-brain barrier (BBB) is a defining and verified characteristic, essential for its intended application in TBI. This contrasts with the lack of explicit data for many other progesterone analogs [1].

Brain Exposure

Cross-study

Brain ~ Plasma (ratio ~1:1)

vs

Variable CNS (native PROG)

Supports CNS equilibration research fit

Rat model; prodrug-derived metabolite measurement

Evidence Dimension	Blood-Brain Barrier (BBB) Penetration
Target Compound Data	Confirmed brain penetration in rats; first-order elimination kinetics demonstrated
Comparator Or Baseline	Other progesterone analogs (e.g., generic progesterone): BBB penetration not well-characterized or demonstrated for acute TBI applications.
Quantified Difference	Qualitative difference (Confirmed vs. Uncharacterized/Not Applicable)
Conditions	In vivo: Rats, after a single i.m. injection of EIDD-1723 (10 mg/kg)

Why This Matters

Confirmation of BBB penetration provides the fundamental rationale for its selection over other neurosteroids that may lack this property, ensuring that the compound reaches its target site in the central nervous system for TBI studies.

• [1] Ludwig.guru. Example of PK data: EIDD-1723 rapidly converted to EIDD-036, showing first-order elimination kinetics and BBB crossing. Available at: https://ludwig.guru/s/both+elimination+kinetics+and (Accessed 2026-04-18). View Source

EIDD-036's Poor Aqueous Solubility is the Direct Catalyst for Next-Generation Prodrug Development

EIDD-036 possesses poor aqueous solubility, which is explicitly stated to make it unsuitable for rapid administration in acute trauma settings [1]. This limitation is the primary scientific driver behind the development of advanced prodrugs like Compound 13l, which achieved a twofold increase in EIDD-036 exposure in vivo compared to the earlier EIDD-1723 prodrug [2].

Metabolic Stability

Direct comparison

Stable (EIDD-036)
No measurable PROG

Prodrug EIDD-1723: rapidly hydrolyzed

Supports stable active species for in vitro pharmacology

Rat S9 liver fractions; in vivo conversion context for prodrug

Evidence Dimension	Aqueous Solubility
Target Compound Data	Poor solubility; unsuitable for rapid administration
Comparator Or Baseline	Water-soluble pH-responsive prodrugs (e.g., Compound 13l)
Quantified Difference	Twofold increase in systemic exposure of EIDD-036 from 13l vs. EIDD-1723
Conditions	In vivo: Rat model; Prodrug strategy: pH-responsive activation

Why This Matters

This poor solubility is not just a limitation but a key experimental control. It justifies the need for specialized formulation or a prodrug approach and makes EIDD-036 the essential reference standard for validating the performance of any new solubility-enhancing prodrugs.

• [1] Fritzemeier RG, van der Westhuyzen AE, D'Erasmo M, et al. Neurotherapeutic Potential of Water-Soluble pH-Responsive Prodrugs of EIDD-036 in Traumatic Brain Injury. J Med Chem. 2023;66(8):5397-5414. doi:10.1021/acs.jmedchem.2c01484. View Source
• [2] Fritzemeier RG, et al. Neurotherapeutic Potential of Water-Soluble pH-Responsive Prodrugs of EIDD-036 in Traumatic Brain Injury. J Med Chem. 2023. Abstract via Semantic Scholar. Available at: https://www.semanticscholar.org/paper/Neurotherapeutic-Potential-of-Water-Soluble-of-in-Fritzemeier-Westhuyzen/c13007dd4e909c693e388b19e7041680550f4026 (Accessed 2026-04-18). View Source

EIDD-036 is the Active Metabolite Responsible for Neuroprotection in TBI Models

EIDD-036 is not merely an analog but the specific active metabolite of the prodrug EIDD-1723, which has been shown to improve outcomes in animal models of TBI [1]. This establishes EIDD-036 as the direct pharmacologically active agent, distinguishing it from the prodrug and other inactive analogs.

Systemic Exposure Enhancement

Direct comparison

2-fold higher AUC

via pH-responsive prodrug 13l vs EIDD-1723

Supports prodrug optimization research context

Rat PK study; EIDD-036 measured as metabolite

Evidence Dimension	Neuroprotective Activity in TBI Model
Target Compound Data	Demonstrates neuroprotection and improved outcomes in animal models of TBI
Comparator Or Baseline	EIDD-1723 (prodrug): Efficacy is dependent on conversion to EIDD-036.
Quantified Difference	Not applicable; qualitative evidence of in vivo efficacy in TBI model
Conditions	In vivo: Animal models of traumatic brain injury

Why This Matters

This is the foundational evidence for its utility. It confirms that EIDD-036 is the functional compound in a validated therapeutic approach, making it essential for any research aiming to replicate or build upon the established neuroprotective effects of this class of compounds.

• [1] Fritzemeier RG, van der Westhuyzen AE, D'Erasmo M, et al. Neurotherapeutic Potential of Water-Soluble pH-Responsive Prodrugs of EIDD-036 in Traumatic Brain Injury. J Med Chem. 2023;66(8):5397-5414. doi:10.1021/acs.jmedchem.2c01484. View Source

EIDD-036 (CAS 1364709-15-8): Validated Research & Development Application Scenarios

Standard Reference for PR Binding Assays in TBI-Focused Neurosteroid Research

Given its well-defined IC50 of 171 nM for the progesterone receptor, EIDD-036 serves as a highly characterized reference standard for calibrating and validating in vitro PR binding assays [1]. It can be used as a positive control to benchmark the binding affinity of new progesterone analogs or to quantify PR expression in brain tissue following TBI. Its use ensures assay reproducibility and allows for direct, quantitative comparison across different studies, a capability not possible with less well-characterized analogs.

Essential Analytical Standard for Prodrug Development and Pharmacokinetic Studies

EIDD-036 is the indispensable analytical reference standard for developing and evaluating novel prodrugs designed to overcome its poor solubility [1]. As the target active metabolite, its quantification in plasma and brain tissue via LC-MS/MS is essential for determining the conversion efficiency, pharmacokinetic profile, and bioavailability of next-generation prodrugs like EIDD-1723 and the pH-responsive Compound 13l. The documented twofold increase in exposure achieved by a new prodrug class highlights the necessity of using pure EIDD-036 for accurate bioanalytical method development and validation [2].

Control Compound for In Vivo TBI Models Investigating PR-Mediated Neuroprotection

EIDD-036 can be employed as a positive control or active comparator in in vivo rodent models of TBI to elucidate PR-dependent neuroprotective mechanisms [1]. Its confirmed ability to cross the blood-brain barrier and its established role as a neuroprotective agent provide a solid foundation for dissecting downstream signaling pathways. Researchers can use EIDD-036 (administered either directly with a solubilizing formulation or via its prodrug) to establish a baseline for therapeutic efficacy, against which the effects of novel interventions or genetic modifications can be rigorously assessed.

Gold Standard for Evaluating Blood-Brain Barrier Integrity in Trauma Models

Given its verified ability to penetrate an intact blood-brain barrier, EIDD-036 can be utilized as a probe to assess changes in BBB permeability following TBI [1]. By administering the prodrug EIDD-1723 and subsequently measuring the concentration of its active metabolite, EIDD-036, in brain tissue at various time points post-injury, researchers can quantify the extent and duration of BBB disruption. This application provides a functional measure of barrier integrity that is directly relevant to the drug's therapeutic target, offering a more nuanced understanding than inert tracer molecules.

Application

Selection Property

Validation Focus

PR binding and reporter gene assay reference

Metabolically stable active species

Target engagement without prodrug conversion artifacts

TBI model-response studies via prodrug delivery

Aqueous prodrug-enabled formulation

Edema and functional recovery endpoint context

BBB transport and CNS PK modeling

Blood-brain barrier penetration profile

CNS equilibration model validation

Prodrug design and solubility optimization

Poor intrinsic solubility of parent oxime

Prodrug activation and formulation benchmarking

• [1] MedChemExpress. EIDD-036 Product Datasheet. Available at: https://www.medchemexpress.eu/eidd-036.html (Accessed 2026-04-18). View Source
• [2] Fritzemeier RG, van der Westhuyzen AE, D'Erasmo M, et al. Neurotherapeutic Potential of Water-Soluble pH-Responsive Prodrugs of EIDD-036 in Traumatic Brain Injury. J Med Chem. 2023;66(8):5397-5414. doi:10.1021/acs.jmedchem.2c01484. View Source